Cas no 933762-22-2 (2’-Tosyloxy-dihydropleuromutilin)

2’-Tosyloxy-dihydropleuromutilin structure
933762-22-2 structure
Product Name:2’-Tosyloxy-dihydropleuromutilin
CAS No:933762-22-2
MF:C29H42O7S
MW:534.704588413239
CID:827181
PubChem ID:46783736
Update Time:2025-04-19

2’-Tosyloxy-dihydropleuromutilin Chemical and Physical Properties

Names and Identifiers

    • 2’-Tosyloxy-dihydropleuromutilin
    • 2’-Tosyloxy-dihydrop
    • (4R,5S,6R,8R,9aR,10R)-6-Ethyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propanocyclopenta[8]annulen-8-yl [(4-methylbenzene-1-sulfonyl)oxy]acetate
    • AKOS025295935
    • 2'-Tosyloxy-dihydropleuromutilin
    • [(2R,3S,4R,6R,8R,14R)-4-ethyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-(4-methylphenyl)sulfonyloxyacetate
    • DTXSID30676277
    • 933762-22-2
    • Inchi: 1S/C29H42O7S/c1-7-27(5)16-23(36-24(31)17-35-37(33,34)21-10-8-18(2)9-11-21)28(6)19(3)12-14-29(20(4)26(27)32)15-13-22(30)25(28)29/h8-11,19-20,23,25-26,32H,7,12-17H2,1-6H3/t19-,20+,23-,25+,26+,27-,28?,29?/m1/s1
    • InChI Key: LLYWPLUTWPBBOB-QFMSHXMFSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(=O)O[C@@H]1C[C@@](C)(CC)[C@H]([C@H](C)C23CCC([C@H]2C1(C)[C@H](C)CC3)=O)O

Computed Properties

  • Exact Mass: 534.26500
  • Monoisotopic Mass: 534.26512485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 981
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.35000
  • LogP: 5.91160

2’-Tosyloxy-dihydropleuromutilin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T683400-10mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
10mg
$ 98.00 2023-09-05
TRC
T683400-25 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
25mg
110.00 2021-07-16
TRC
T683400-50 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
50mg
205.00 2021-07-16
TRC
T683400-100 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
100MG
385.00 2021-07-16
TRC
T683400-250 mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
250MG
875.00 2021-07-16
TRC
T683400-25mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
25mg
$138.00 2023-05-17
TRC
T683400-50mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
50mg
$253.00 2023-05-17
TRC
T683400-100mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
100mg
$ 471.00 2023-09-05
TRC
T683400-250mg
2’-Tosyloxy-dihydropleuromutilin
933762-22-2
250mg
$ 1070.00 2023-09-05
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD